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Compound of Interest

Compound Name: Thiacloprid-d4

Cat. No.: B571488 Get Quote

An In-depth Technical Guide to Thiacloprid-d4

This guide provides a comprehensive overview of the chemical structure, properties, and

applications of Thiacloprid-d4, a deuterated isotopologue of the neonicotinoid insecticide

Thiacloprid. It is intended for researchers, scientists, and professionals in drug development

and analytical chemistry.

Chemical Structure and Properties
Thiacloprid-d4 is the deuterium-labeled form of Thiacloprid.[1] The deuterium atoms are

typically introduced into the thiazolidine ring of the molecule.[2][3] This isotopic labeling makes

it an ideal internal standard for the quantification of Thiacloprid in various matrices using mass

spectrometry-based methods, such as Gas Chromatography-Mass Spectrometry (GC-MS) and

Liquid Chromatography-Mass Spectrometry (LC-MS).[1][4]

The chemical structure of Thiacloprid-d4 is depicted below:

Caption: Chemical structure of Thiacloprid-d4.

Physicochemical Properties
A summary of the key physicochemical properties of Thiacloprid-d4 and its non-labeled

counterpart, Thiacloprid, is presented in the table below.
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Property Value Reference

Thiacloprid-d4

IUPAC Name

(Z)-[3-[(6-chloropyridin-3-

yl)methyl]-4,4,5,5-

tetradeuterio-1,3-thiazolidin-2-

ylidene]cyanamide

[2]

CAS Number 1793071-39-2 [2][3][4][5][6][7]

Molecular Formula C₁₀H₅ClD₄N₄S [3][4][8]

Molecular Weight 256.75 g/mol [3][6][7][8]

Isotopic Purity ≥95-99 atom % D [6]

Solubility

Slightly soluble in Chloroform

and Dichloromethane; slightly

soluble in Methanol with

heating.

[4]

Thiacloprid

Appearance Yellowish crystalline solid [9][10]

Melting Point 136 °C [9][10]

Density 1.46 g/cm³ at 20 °C [9][10]

Water Solubility 185 mg/L at 20 °C [9][10]

log Kow 1.26 at 20 °C [10]

Vapor Pressure 6.0 x 10⁻¹² mm Hg at 20 °C [10]

Mechanism of Action
Thiacloprid belongs to the neonicotinoid class of insecticides.[9][11][12] Its primary mode of

action involves the disruption of the insect's central nervous system.[11] It acts as a competitive

modulator of nicotinic acetylcholine receptors (nAChRs).[12][13] By binding to these receptors,

Thiacloprid mimics the action of the neurotransmitter acetylcholine, but it is not readily broken

down by acetylcholinesterase. This leads to a persistent stimulation of the nerve cells, resulting
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in paralysis and eventual death of the insect.[11] Some studies have also suggested that

Thiacloprid can destabilize DNA by binding to its minor groove.[1]

The following diagram illustrates the signaling pathway affected by Thiacloprid.
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Caption: Mechanism of action of Thiacloprid.

Experimental Protocols
Thiacloprid-d4 is primarily used as an internal standard in analytical methods for the

quantification of Thiacloprid. A general workflow for such an analysis is provided below.

General Workflow for Quantification of Thiacloprid using
LC-MS/MS with Thiacloprid-d4 as an Internal Standard
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This protocol outlines the general steps for the extraction and analysis of Thiacloprid from a

sample matrix (e.g., agricultural products, environmental samples) using an isotopically labeled

internal standard.

Sample Preparation
(e.g., Homogenization)

Spiking with
Thiacloprid-d4

(Internal Standard)

Extraction
(e.g., QuEChERS)

Extract Cleanup
(e.g., dSPE)

LC-MS/MS Analysis

Data Processing and
Quantification

Click to download full resolution via product page

Caption: Experimental workflow for Thiacloprid analysis.

Detailed Methodologies
1. Sample Preparation:

A representative sample is accurately weighed and homogenized.

2. Spiking with Internal Standard:

A known amount of Thiacloprid-d4 solution is added to the homogenized sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b571488?utm_src=pdf-body-img
https://www.benchchem.com/product/b571488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Extraction:

The sample is extracted using a suitable solvent system, often as part of a QuEChERS
(Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol. This typically involves adding
acetonitrile and a salt mixture to the sample, followed by vigorous shaking.

4. Extract Cleanup:

The extract is cleaned up to remove interfering matrix components. Dispersive solid-phase
extraction (dSPE) with a combination of sorbents is commonly used.

5. LC-MS/MS Analysis:

The final extract is analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).
Chromatographic Conditions: A C18 column is typically used with a gradient elution of mobile
phases such as water with formic acid and acetonitrile.
Mass Spectrometric Conditions: The mass spectrometer is operated in multiple reaction
monitoring (MRM) mode to detect specific precursor-to-product ion transitions for both
Thiacloprid and Thiacloprid-d4.

6. Quantification:

The concentration of Thiacloprid in the original sample is calculated by comparing the peak
area ratio of the analyte to the internal standard against a calibration curve prepared with
known concentrations of Thiacloprid and a constant concentration of Thiacloprid-d4.

Toxicological Data
The following table summarizes the available toxicological data for Thiacloprid.
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Parameter Species Value Reference

IC₅₀ (nAChR)
Drosophila

melanogaster
2.7 nM [4]

LD₅₀ (oral)
Drosophila

melanogaster
0.03 mg/kg [4]

LD₅₀ (oral) Mouse 28 mg/kg [4]

Conclusion
Thiacloprid-d4 is an essential analytical tool for the accurate and precise quantification of the

neonicotinoid insecticide Thiacloprid. Its use as an internal standard helps to correct for matrix

effects and variations in sample preparation and instrument response, leading to reliable data

in research, regulatory monitoring, and safety assessment studies. Understanding its chemical

properties, mechanism of action, and analytical applications is crucial for scientists working in

related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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